Cas no 58314-80-0 (1H-Indol-2-amine, 1-methyl-3-phenyl-)
58314-80-0 structure
Product Name:1H-Indol-2-amine, 1-methyl-3-phenyl-
CAS No:58314-80-0
MF:C15H14N2
MW:222.285063266754
CID:342516
PubChem ID:15557207
Update Time:2025-04-19
1H-Indol-2-amine, 1-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indol-2-amine, 1-methyl-3-phenyl-
- 1-methyl-3-phenylindol-2-amine
- DTXSID10574106
- 2-amino-1-methyl-3-phenylindole
- LQZMSKVPYNTYIR-UHFFFAOYSA-N
- SCHEMBL11647327
- 1-Methyl-3-phenyl-1H-indol-2-amine
- 58314-80-0
-
- Inchi: 1S/C15H14N2/c1-17-13-10-6-5-9-12(13)14(15(17)16)11-7-3-2-4-8-11/h2-10H,16H2,1H3
- InChI Key: LQZMSKVPYNTYIR-UHFFFAOYSA-N
- SMILES: N1(C)C(=C(C2C=CC=CC=2)C2C=CC=CC1=2)N
Computed Properties
- Exact Mass: 222.11582
- Monoisotopic Mass: 222.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 31Ų
Experimental Properties
- PSA: 30.95
1H-Indol-2-amine, 1-methyl-3-phenyl- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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